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This guide provides troubleshooting assistance for researchers, scientists, and drug

development professionals working with datasets from the Jet Propulsion Laboratory (JPL).

Find answers to common data format compatibility issues to ensure seamless integration into

your experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the most common types of JPL datasets I might encounter?

A1: JPL disseminates a wide variety of data from its many missions and research projects. The

most common data formats and systems you will likely work with include:

SPICE Kernels: These files provide geometry and event data for space missions, such as

spacecraft trajectories, instrument pointing, and timing information. They are accessed using

the SPICE Toolkit.[1][2]

Planetary Data System (PDS): The PDS is the official archive for NASA's planetary science

data. PDS4, the current version, uses XML-based labels to describe the data products.[3][4]

PO.DAAC Datasets: The Physical Oceanography Distributed Active Archive Center

(PO.DAAC) at JPL manages and distributes data related to Earth's oceans and climate.

These datasets are often in NetCDF or HDF5 formats.[5]
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HORIZONS Data: The HORIZONS system provides ephemeris data (positions and

velocities) for solar system bodies. Data can be accessed via a web interface, email, or API.

[6][7]

Q2: I'm having trouble reading a SPICE kernel file. What are some initial troubleshooting

steps?

A2: Issues with SPICE kernels often stem from incorrect file transfer methods or missing kernel

information. Here are some initial steps:

Verify Kernel Type: SPICE kernels can be either text-based (e.g., LSK, SCLK, FK) or binary

(e.g., SPK, CK). Ensure you are treating the file appropriately.[2]

Check for File Corruption: An incomplete or corrupted file can cause read errors. Re-

download the kernel file to rule out this possibility.

Ensure All Necessary Kernels are Loaded: SPICE often requires multiple kernels to be

loaded to perform a calculation. For example, to get the state of a spacecraft relative to a

planet, you may need an SPK file for the spacecraft, an SPK for the planet, a leapseconds

kernel (LSK), and a spacecraft clock kernel (SCLK). A SPICE(SPKINSUFFDATA) error often

indicates that a required kernel has not been loaded.[8]

Troubleshooting Guides
Issue 1: SPICE Kernel Binary/Text Format
Incompatibility
Question: I transferred a SPICE kernel from a colleague's computer, and now I'm getting errors.

Why is this happening and how can I fix it?

Answer: This issue frequently arises from incorrect file transfer protocols for text-based versus

binary-based SPICE kernels.

Detailed Methodology:

Identify the Kernel Type: Determine if the kernel is a text kernel (e.g., .tls, .tsc, .tf, .ti) or a

binary kernel (e.g., .bsp, .bc).[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ssd.jpl.nasa.gov/horizons/
https://ssd-api.jpl.nasa.gov/doc/horizons.html
https://naif.jpl.nasa.gov/pub/naif/toolkit_docs/C/req/kernel.html
https://spiftp.esac.esa.int/workshops/2020_07_VIRTUAL_BEPICOLOMBO_WORKSHOP/ess_workshop_bepic/class_tutorials/B01_exceptions.pdf
https://naif.jpl.nasa.gov/pub/naif/toolkit_docs/Tutorials/pdf/individual_docs/05_conventions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify the Transfer Mode:

Text Kernels: These must be transferred in ASCII mode. A binary transfer can corrupt the

line endings, leading to read errors.[1]

Binary Kernels: These must be transferred in binary mode. An ASCII transfer will corrupt

the file.

Resolution for Text Kernels: If you suspect a text kernel was transferred in binary mode, re-

transfer the file using an FTP client set to ASCII mode.

Resolution for Binary Kernels:

If a binary kernel was transferred in ASCII mode, re-transfer it in binary mode.

If the binary kernel was transferred between computers with different binary architectures

(e.g., big-endian vs. little-endian), you may need to use the tobin and toxfr utility programs

provided with the SPICE toolkit to convert the file to a portable transfer format and then to

the native binary format of your system.[10] However, modern versions of the SPICE

toolkit can often handle non-native binary kernels directly.[1]

Troubleshooting Workflow:

Start: SPICE Kernel Error Identify Kernel Type
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SPICE Kernel Transfer Troubleshooting

Issue 2: PDS4 Data Validation Errors
Question: I'm using the PDS4 Validate Tool and receiving errors. How do I interpret and resolve

these?

Answer: The PDS4 Validate Tool is essential for ensuring your data products conform to PDS4

standards.[4] Errors typically fall into a few common categories.

Common PDS4 Validation Errors and Solutions:

Error Type Common Cause Recommended Solution

Schema Validation Error

The XML label does not

conform to the PDS4 schema.

This could be due to incorrect

tags, structure, or data types.

Carefully check the line

number and error message in

the validation report. Compare

your label's structure to the

relevant PDS4 schema

documentation.

Schematron Validation Error

The label violates a specific

rule defined in the Schematron

files, which enforce more

specific constraints than the

schema.

The error message will usually

indicate the specific rule that

was violated. Consult the

PDS4 documentation for that

rule to understand the

requirement.

File Reference Error

A file referenced in the XML

label (e.g., a data file) does not

exist at the specified location.

Verify that the file path in the

tag is correct and that the file is

present in the specified

directory.

Checksum Mismatch

The MD5 checksum of a data

file does not match the value

provided in the XML label.

Recalculate the MD5

checksum of the data file and

update the tag in the label.

Experimental Protocol for PDS4 Validation:
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Installation: Download and install the PDS4 Validate Tool from the official PDS website.[4]

Execution: Run the validation tool from the command line, pointing it to your PDS4 bundle,

collection, or individual product label.

Review Report: The tool will generate a report detailing any errors or warnings.

Iterative Correction: Address each error based on the recommendations in the table above.

Re-run the validation tool after each correction until all errors are resolved.

PDS4 Validation Workflow:

Start: PDS4 Data Product

Run PDS4 Validate Tool

Review Validation Report

Errors Found?
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PDS4 Data Validation Process

Issue 3: Handling PO.DAAC Data in NetCDF/HDF5
Question: I'm having trouble working with a NetCDF or HDF5 file from PO.DAAC. What are

some common issues and how can I resolve them?

Answer: PO.DAAC often distributes data in NetCDF (Network Common Data Form) or HDF5

(Hierarchical Data Format 5) formats.[5] Compatibility issues can arise from software library

versions or incorrect data access methods.

Troubleshooting Steps for NetCDF/HDF5 Data:

Check Software Libraries: Ensure you have the necessary libraries (e.g., NetCDF, HDF5)

installed and that they are compatible with the data files. Mismatched library versions can

sometimes cause issues.

Inspect File Structure: Use tools like ncdump (for NetCDF) or h5dump (for HDF5) to inspect

the file's metadata and structure. This will help you understand the variables, dimensions,

and attributes within the file.

Consult Documentation: Refer to the dataset's user guide or documentation, which is usually

available on the PO.DAAC website. This documentation will provide details on the data

structure and how to correctly interpret the variables.

CF Conventions: Many PO.DAAC datasets adhere to the Climate and Forecast (CF)

conventions for metadata. Familiarizing yourself with these conventions can aid in

understanding the data.

Logical Flow for Accessing PO.DAAC Data:

Start: PO.DAAC
NetCDF/HDF5 File

Verify NetCDF/HDF5
Library Installation
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Click to download full resolution via product page

PO.DAAC NetCDF/HDF5 Data Access

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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